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Compound of Interest

Compound Name: Oxotremorine M
Cat. No.: B1532979
Get Quote
\ J

Oxotremorine M, a potent muscarinic acetylcholine receptor agonist, requires stringent
handling and disposal procedures due to its significant toxicity.[1][2] Safety data sheets indicate
that Oxotremorine M can be fatal if swallowed, inhaled, or in contact with skin, classifying it as
a highly hazardous substance. Adherence to established laboratory safety protocols and
hazardous waste regulations is paramount to ensure the safety of personnel and prevent
environmental contamination.

Immediate Safety and Handling

Before handling Oxotremorine M for any purpose, including disposal preparation, it is crucial
to wear appropriate Personal Protective Equipment (PPE). This includes chemical-resistant
gloves, a lab coat or protective clothing, and respiratory protection.[1] All handling should occur
in a well-ventilated area or a chemical fume hood.

Key Safety and Disposal Information Summary
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Parameter

Guideline

Source(s)

Chemical Name

Oxotremorine M

[2]

Oxotremorine methiodide,
N,N,N-Trimethyl-4-(2-oxo-1-

Synonyms 2][3

ynony pyrrolidinyl)-2-butyn-1- 121E3]
ammonium iodide

CAS Number 63939-65-1 [11[2]

Hazard Class

Acute Toxicity: Oral (Category
2), Dermal (Category 2),
Inhalation (Category 1)

Hazard Statements

H300 + H310 + H330: Fatal if
swallowed, in contact with skin

or if inhaled.

UN Number

UN 2811: Toxic solid, organic,

n.o.s.

Incompatible Materials

Strong oxidizing agents, strong
reducing agents, strong bases,

strong acids.

[3]

Primary Disposal Route

Collection by an approved
hazardous waste disposal

service.

Prohibited Disposal

Do NOT dispose of via
sewer/drain systems or regular
trash.[4][5]

Step-by-Step Disposal Protocol

The proper disposal of Oxotremorine M waste must be managed through your institution's
Environmental Health and Safety (EH&S) or equivalent hazardous waste management
program.[4][5] Never discharge chemical wastes down the sink or dispose of them in regular
trash.[4][6]
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. Waste Segregation and Collection:

Identify Waste: Any material contaminated with Oxotremorine M, including pure substance,
solutions, spill cleanup materials, and contaminated lab supplies (e.g., gloves, pipette tips),
must be treated as hazardous waste.[4]

Segregate Incompatibles: Do not mix Oxotremorine M waste with incompatible chemicals
such as strong acids, bases, or oxidizing agents.[3][7] Store waste streams separately to
prevent dangerous reactions.[7]

. Container Selection and Labeling:

Use a Compatible Container: Collect waste in a container that is chemically resistant and
has a secure, leak-proof screw cap.[6][7] The container must be in good condition, free from
cracks or deterioration.[7]

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the
full chemical name "Oxotremorine M," and an accurate description of the contents (e.g.,
"solid," "aqueous solution with concentration”).[5][8]

. Storage in a Satellite Accumulation Area (SAA):

Designated Storage: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory, at or near the point of generation.[5][7][8]

Secure Storage: Keep the waste container closed at all times except when adding waste.[4]
[8] The SAA should be inspected regularly for any signs of leakage.[7]

Accumulation Limits: Be aware of accumulation limits for acutely toxic wastes. Regulations
may limit storage to a maximum of one quart for such materials before requiring a pickup.[5]

[8]
. Arranging for Final Disposal:

Contact EH&S: Once the waste container is full or ready for removal, contact your
institution's EH&S department to schedule a pickup.[8]
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o Documentation: Complete any required waste disposal forms accurately to ensure safe
handling and transport by waste management personnel.[5]

» Final Disposal: The EH&S program will ensure the waste is transported to an approved and
licensed hazardous waste treatment and disposal facility, in compliance with all federal and

state regulations.[5]

Disposal Workflow Diagram

The following diagram illustrates the procedural workflow for the safe disposal of
Oxotremorine M.
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Oxotremorine M Disposal Workflow

Waste Generation
(Oxotremorine M)

1. Don Appropriate PPE
(Gloves, Lab Coat, Goggles,
Respiratory Protection)

'

2. Segregate Waste
(Avoid Incompatibles)

'

3. Use a Labeled,
Compatible Waste Container

'

4. Store in Designated SAA
(Keep Container Closed)

'

5. Request Waste Pickup
from EH&S

Final Disposal by
Approved Facility

Click to download full resolution via product page

Caption: Procedural flow for the safe handling and disposal of Oxotremorine M waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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